Cas no 2648948-93-8 ({5-oxa-2-azaspiro3.5nonan-6-yl}methanol hydrochloride)

• Product Name: {5-oxa-2-azaspiro3.5nonan-6-yl}methanol hydrochloride
• CAS No: 2648948-93-8
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD34168435
• CID: 5642741
• PubChem ID: 155973799
• Update Time: 2025-05-20

{5-oxa-2-azaspiro3.5nonan-6-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {5-oxa-2-azaspiro[3.5]nonan-6-yl}methanol hydrochloride
• {5-oxa-2-azaspiro3.5nonan-6-yl}methanol hydrochloride

• MDL： MFCD34168435
• Inchi： 1S/C8H15NO2.ClH/c10-4-7-2-1-3-8(11-7)5-9-6-8;/h7,9-10H,1-6H2;1H
• InChI Key： RIJPEYSIBBEOGY-UHFFFAOYSA-N
• SMILES： C(C1CCCC2(CNC2)O1)O.Cl

Additional information on {5-oxa-2-azaspiro3.5nonan-6-yl}methanol hydrochloride

{5-Oxa-2-Azaspiro[3.5]nonan-6-yl}Methanol Hydrochloride: A Comprehensive Overview

{5-Oxa-2-Azaspiro[3.5]nonan-6-yl}Methanol Hydrochloride, also known by its CAS number 2648948-93-8, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom, typically oxygen or nitrogen. The spiro structure in this molecule is a key feature that contributes to its unique chemical properties and reactivity.

The name {5-Oxa-2-Azaspiro[3.5]nonan-6-yl}Methanol Hydrochloride provides detailed structural information about the compound. The "oxa" indicates the presence of an oxygen atom in the ring structure, while "aza" signifies the presence of a nitrogen atom. The spiro notation [3.5] indicates that one ring has three members and the other has five members, with the shared atom being part of both rings. The "methanol hydrochloride" portion suggests that this compound is a hydrochloride salt of a methanol derivative.

Recent studies have highlighted the importance of spiro compounds in drug design and development. The unique geometry and stereochemistry of these compounds make them ideal candidates for targeting specific biological pathways and receptors. For instance, researchers have explored the potential of spiro compounds like {5-Oxa-2-Azaspiro[3.5]nonan-6-yl}Methanol Hydrochloride in anti-cancer drug development due to their ability to inhibit key enzymes involved in tumor growth and metastasis.

In addition to its potential in pharmaceuticals, this compound has also been investigated for its role in materials science. Its rigid spiro structure makes it a promising candidate for use in advanced materials such as polymers and nanomaterials. Recent advancements in computational chemistry have enabled researchers to simulate the behavior of this compound under various conditions, providing valuable insights into its stability and reactivity.

The synthesis of {5-Oxa-2-Azaspiro[3.5]nonan-6-yl}Methanol Hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed novel synthetic routes that incorporate green chemistry principles, reducing the environmental impact of production processes while maintaining high-quality standards.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and properties. These methods provide detailed information about the molecular geometry, functional groups, and stereochemistry, which are critical for understanding its behavior in different chemical environments.

In conclusion, {5-Oxa-2-Azaspiro[3.5]nonan-6-yl}Methanol Hydrochloride (CAS No: 2648948-93-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it a valuable tool for researchers in fields such as pharmacology, materials science, and organic chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.